Cas no 1923082-52-3 (4-Quinolinamine, 2-(2-bromophenyl)-1,2,3,4-tetrahydro-)
4-Quinolinamine, 2-(2-bromophenyl)-1,2,3,4-tetrahydro- Chemical and Physical Properties
Names and Identifiers
-
- 4-Quinolinamine, 2-(2-bromophenyl)-1,2,3,4-tetrahydro-
- 2-(2-BROMOPHENYL)-1,2,3,4-TETRAHYDROQUINOLIN-4-AMINE
- 1923082-52-3
-
- Inchi: 1S/C15H15BrN2/c16-12-7-3-1-5-10(12)15-9-13(17)11-6-2-4-8-14(11)18-15/h1-8,13,15,18H,9,17H2
- InChI Key: KDPQWASQJFLNQA-UHFFFAOYSA-N
- SMILES: N1C2=C(C=CC=C2)C(N)CC1C1=CC=CC=C1Br
Computed Properties
- Exact Mass: 302.04186g/mol
- Monoisotopic Mass: 302.04186g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 284
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 38Ų
Experimental Properties
- Density: 1.376±0.06 g/cm3(Predicted)
- Boiling Point: 410.5±45.0 °C(Predicted)
- pka: 9.15±0.40(Predicted)
4-Quinolinamine, 2-(2-bromophenyl)-1,2,3,4-tetrahydro- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM229146-1g |
2-(2-Bromophenyl)-1,2,3,4-tetrahydroquinolin-4-amine |
1923082-52-3 | 97% | 1g |
$*** | 2023-03-30 | |
| Chemenu | CM229146-1g |
2-(2-Bromophenyl)-1,2,3,4-tetrahydroquinolin-4-amine |
1923082-52-3 | 97% | 1g |
$965 | 2021-08-04 |
4-Quinolinamine, 2-(2-bromophenyl)-1,2,3,4-tetrahydro- Related Literature
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on 4-Quinolinamine, 2-(2-bromophenyl)-1,2,3,4-tetrahydro-
Introduction to 4-Quinolinamine, 2-(2-bromophenyl)-1,2,3,4-tetrahydro- (CAS No. 1923082-52-3)
4-Quinolinamine, 2-(2-bromophenyl)-1,2,3,4-tetrahydro- (CAS No. 1923082-52-3) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the broader category of quinoline derivatives, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of a tetrahydroquinoline core and a bromophenyl substituent, make it a promising candidate for further exploration in drug discovery and development.
The tetrahydroquinoline scaffold is a critical component of this compound, contributing to its stability and reactivity. This structural motif has been extensively studied for its role in modulating various biological pathways. In recent years, tetrahydroquinoline derivatives have been reported to exhibit inhibitory effects on enzymes such as tyrosine kinases and phosphodiesterases, which are implicated in several diseases including cancer and inflammatory disorders. The bromophenyl group further enhances the pharmacological profile of this compound by introducing additional binding interactions with biological targets.
One of the most compelling aspects of 4-Quinolinamine, 2-(2-bromophenyl)-1,2,3,4-tetrahydro- is its potential as a lead compound for the development of novel therapeutic agents. The combination of the tetrahydroquinoline core and the bromophenyl substituent suggests that this molecule may possess dual functionality, allowing it to interact with multiple targets simultaneously. This property is particularly valuable in the context of multitarget drug design, where compounds that can modulate several disease-related pathways are often more effective than those that act on a single target.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and pharmacokinetic properties of compounds like 4-Quinolinamine, 2-(2-bromophenyl)-1,2,3,4-tetrahydro- with unprecedented accuracy. These computational tools have been instrumental in identifying potential lead compounds and optimizing their structures for improved efficacy and reduced toxicity. The integration of experimental data with computational predictions has significantly accelerated the drug discovery process, making it possible to rapidly screen large libraries of compounds for promising candidates.
The synthesis of 4-Quinolinamine, 2-(2-bromophenyl)-1,2,3,4-tetrahydro- involves a series of carefully orchestrated chemical reactions that highlight the expertise required in organic synthesis. The process typically begins with the preparation of the tetrahydroquinoline core through catalytic hydrogenation or other methods. Subsequent functionalization steps introduce the bromophenyl group, which is achieved through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions require precise control over reaction conditions to ensure high yields and purity.
The biological activity of 4-Quinolinamine, 2-(2-bromophenyl)-1,2,3,4-tetrahydro- has been evaluated in various preclinical studies. Initial experiments have shown that this compound exhibits potent inhibitory effects on certain kinases and other enzymes relevant to cancer progression. Additionally, it has demonstrated anti-inflammatory properties by modulating cytokine production and immune cell responses. These findings suggest that this compound may have therapeutic potential in treating cancers and inflammatory diseases.
One particularly exciting area of research involves the use of 4-Quinolinamine derivatives as inhibitors of protein-protein interactions (PPIs). PPIs play crucial roles in many cellular processes and are often implicated in diseases such as cancer and neurodegenerative disorders. By designing molecules that can disrupt specific PPIs, researchers aim to develop drugs that can modulate these interactions without affecting other cellular processes. The structural features of 4-Quinolinamine derivatives, including their ability to interact with both hydrophobic and polar regions of protein surfaces, make them ideal candidates for PPI inhibition.
The development of novel synthetic methodologies has also contributed to the growing interest in tetrahydroquinoline derivatives like 4-Quinolinamine, 2-(2-bromophenyl)-1,2,3,4-tetrahydro-. Advances in catalytic systems have allowed for more efficient and sustainable synthesis routes. For instance, transition metal-catalyzed reactions have enabled the introduction of complex functional groups into the quinoline core with high selectivity and yield. These improvements not only reduce costs but also minimize waste generation during production.
In conclusion,4-Quinolinamine, 2-(2-bromophenyl)-1, 2, 3, 4-tetrahydro- (CAS No. 19230825) represents a significant advancement in pharmaceutical chemistry with its unique structural features and promising biological activities. Its potential as a lead compound for drug development underscores the importance of continued research in this area. As our understanding of molecular interactions improves through computational modeling and experimental studies, tetrahydroquinoline derivatives like this one will likely play an increasingly important role in addressing some of humanity's most pressing health challenges.
1923082-52-3 (4-Quinolinamine, 2-(2-bromophenyl)-1,2,3,4-tetrahydro-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)